Cas no 2172262-09-6 (2-{2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentyl}acetic acid)

• Product Name: 2-{2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentyl}acetic acid
• CAS No: 2172262-09-6
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6471114
• PubChem ID: 165823154
• Update Time: 2025-06-03

2-{2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentyl}acetic acid
• 2172262-09-6
• EN300-1525660
• 2-{2-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclopentyl}acetic acid

• Inchi： 1S/C28H32N2O5/c31-26(29-24-11-5-6-18(24)14-27(32)33)15-25(17-12-13-17)30-28(34)35-16-23-21-9-3-1-7-19(21)20-8-2-4-10-22(20)23/h1-4,7-10,17-18,23-25H,5-6,11-16H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： NCWDELFARRHOHP-UHFFFAOYSA-N
• SMILES： O=C(CC(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCCC1CC(=O)O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentyl}acetic acid

Latest Research Briefing on 2172262-09-6 and 2-{2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentyl}acetic Acid in Chemical Biology and Pharmaceutical Research

The compound 2172262-09-6 and its derivative, 2-{2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentyl}acetic acid, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are part of a growing class of compounds designed to target specific biological pathways, with potential applications in drug discovery and therapeutic development. This briefing provides an overview of the latest research findings, methodologies, and implications associated with these compounds.

Recent studies have focused on the synthesis and characterization of 2-{2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentyl}acetic acid, a derivative of 2172262-09-6. The compound features a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, which are critical for its stability and reactivity in biological systems. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to confirm the compound's structure and purity, ensuring its suitability for further biological testing.

One of the primary objectives of these studies has been to explore the compound's potential as a modulator of protein-protein interactions (PPIs). PPIs play a crucial role in numerous cellular processes, and their dysregulation is often implicated in diseases such as cancer and neurodegenerative disorders. Preliminary in vitro assays have demonstrated that 2-{2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentyl}acetic acid exhibits selective binding affinity for certain protein targets, suggesting its utility as a lead compound for drug development.

In addition to its role in PPIs, the compound has also been investigated for its pharmacokinetic properties. Recent pharmacokinetic studies have revealed favorable absorption and distribution profiles, with minimal off-target effects observed in animal models. These findings underscore the compound's potential as a therapeutic agent, particularly in diseases where targeted intervention is required. Further optimization of its chemical structure is underway to enhance its bioavailability and efficacy.

The research community has also explored the compound's application in peptide synthesis. The Fmoc protecting group in 2-{2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentyl}acetic acid facilitates its use in solid-phase peptide synthesis (SPPS), a widely used method for producing peptides with high purity and yield. This has opened new avenues for the development of peptide-based therapeutics and diagnostics.

Despite these promising findings, challenges remain in the clinical translation of 2172262-09-6 and its derivatives. Issues such as scalability of synthesis, long-term stability, and potential toxicity need to be addressed in future studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of these compounds into viable therapeutic options.

In conclusion, the latest research on 2172262-09-6 and 2-{2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentyl}acetic acid highlights their potential as versatile tools in chemical biology and drug discovery. Their unique structural features and biological activities make them promising candidates for further investigation. Continued research and development efforts are expected to unlock their full therapeutic potential, paving the way for innovative treatments in the years to come.